ethyl 2-{4-[cyclohexyl(methyl)sulfamoyl]benzamido}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-[[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C25H33N3O5S2.ClH/c1-4-33-25(30)22-20-14-15-27(2)16-21(20)34-24(22)26-23(29)17-10-12-19(13-11-17)35(31,32)28(3)18-8-6-5-7-9-18;/h10-13,18H,4-9,14-16H2,1-3H3,(H,26,29);1H
• InChI Key: IWBRUZBGEGGDOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4.Cl
• Molecular Formula: C25H34ClN3O5S2
• Molecular Weight: 556.1 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl group, a benzamido group, a sulfamoyl group, and a carboxylate group. It also contains a thieno[2,3-c]pyridine ring, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups and a heterocyclic ring. The structure would likely be planar around the amide and carboxylate groups, while the cyclohexyl group would add some three-dimensionality.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, it would likely be soluble in organic solvents due to its large number of carbon atoms. The presence of polar functional groups like the amide and ester could also give it some degree of water solubility.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Researchers have reported a radical-based catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters. .

Ultra-Low Voltage Substrate-Removed Mach-Zehnder Intensity Modulators

• .

Extreme Value Theory (EVT) in Time-to-Event Outcome Estimation

• EVT finds application in estimating conditional extreme quantiles for time-to-event outcomes. .

Medicine and Healthcare Research

• Scientific research plays a crucial role in medicine and healthcare. F0909-0189 may contribute to:
  • .

Synthetic Thiophene Derivatives

• F0909-0189 belongs to the thiophene family. Other thiophenes, such as 2-butylthiophene and 2-octylthiophene, have applications in:
  • .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it would interact with biological targets in the body to exert its effects. Without more information, it’s difficult to speculate on the exact mechanism of action.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research could involve studying its pharmacological effects, optimizing its structure for better activity, and conducting clinical trials.